Cas no 2097889-11-5 (4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097889-11-5
• MF: C₁₃H₁₅N₅O₃S
• MW: 321.354900598526
• CID: 5467724
• Update Time: 2025-06-09

4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one
• 4-(1-methylpyrazol-4-yl)sulfonyl-1-pyridin-3-ylpiperazin-2-one

• Inchi： 1S/C13H15N5O3S/c1-16-9-12(8-15-16)22(20,21)17-5-6-18(13(19)10-17)11-3-2-4-14-7-11/h2-4,7-9H,5-6,10H2,1H3
• InChI Key： DEULUTUCGUUBJZ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CC(N(C2C=NC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 321.08956053 g/mol
• Monoisotopic Mass: 321.08956053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.36
• XLogP3: -0.8
• Topological Polar Surface Area: 96.8

Additional information on 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one

Comprehensive Overview of 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097889-11-5)

The compound 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097889-11-5) is a sulfonyl piperazine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a pyrazole ring with a piperazinone core, linked via a sulfonyl group, and further functionalized with a pyridine moiety. Such a configuration is often explored for its ability to modulate biological targets, particularly in central nervous system (CNS) disorders and inflammatory pathways.

Recent studies highlight the growing interest in sulfonamide-based compounds like 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one for their role in drug discovery. Researchers are investigating its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with trends in precision medicine. The compound's heterocyclic architecture is also relevant to neurodegenerative disease research, a hot topic given the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the sulfonyl linkage in this compound enhances stability and bioavailability, critical factors in medicinal chemistry optimization. Its pyridine and pyrazole components are frequently cited in fragment-based drug design, a strategy gaining traction in AI-driven high-throughput screening. These attributes make CAS No. 2097889-11-5 a valuable scaffold for structure-activity relationship (SAR) studies.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1-(pyridin-3-yl)piperazin-2-one remains an active area of inquiry. With increasing regulatory emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for such N-heterocycles. Computational tools like molecular docking and QSAR modeling further accelerate its exploration, addressing common search queries about in silico drug design.

In summary, CAS No. 2097889-11-5 exemplifies the convergence of organic synthesis and biopharmaceutical innovation. Its multifaceted applications—from CNS therapeutics to kinase inhibition—position it as a compelling subject for both academic and industrial research, resonating with contemporary interests in targeted therapy and small-molecule probes.